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Compound of Interest

Compound Name: CMF019

Cat. No.: B8103286 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation of a stock solution of

CMF019, a potent and selective small-molecule agonist for the apelin receptor. Accurate

preparation of this stock solution is critical for ensuring reproducibility and reliability in

downstream experiments investigating its therapeutic potential in areas such as cardiovascular

disease.

CMF019: Key Properties for Stock Solution
Preparation
A summary of the essential chemical and physical properties of CMF019 is presented in the

table below. This information is vital for accurate calculations and proper handling during the

preparation of stock solutions.

Property Value Source(s)

CAS Number 1586787-08-7 [1][2]

Molecular Formula C25H33N3O3S [1][2][3]

Molecular Weight 455.62 g/mol

Appearance Solid powder

Solubility Soluble in DMSO
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Experimental Protocol: Preparation of a 10 mM
CMF019 Stock Solution in DMSO
This protocol outlines the steps for preparing a 10 mM stock solution of CMF019 in Dimethyl

Sulfoxide (DMSO). This is a commonly used concentration for in vitro experiments.

Materials:

CMF019 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Equilibrate Reagents: Allow the CMF019 powder and anhydrous DMSO to reach room

temperature before use. This prevents condensation from forming on the compound and in

the solvent.

Weigh CMF019: Carefully weigh out the desired amount of CMF019 powder using a

calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, you

would need 4.556 mg of CMF019.

Calculation:

Molarity (M) = moles of solute / Liters of solution

Moles = Molarity x Liters

Moles = 0.010 mol/L * 0.001 L = 0.00001 mol
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Mass (g) = moles * Molecular Weight ( g/mol )

Mass (g) = 0.00001 mol * 455.62 g/mol = 0.004556 g = 4.556 mg

Dissolve in DMSO: Add the appropriate volume of anhydrous DMSO to the vial containing

the weighed CMF019 powder. For a 10 mM solution, if you weighed 4.556 mg of CMF019,

you would add 1 mL of DMSO.

Ensure Complete Dissolution: Tightly cap the vial and vortex thoroughly until the CMF019
powder is completely dissolved. Gentle warming in a 37°C water bath and sonication can be

used to aid dissolution if necessary. Visually inspect the solution to ensure no solid particles

remain.

Aliquot for Storage: To avoid repeated freeze-thaw cycles that can degrade the compound,

aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

Storage: Store the aliquoted stock solutions at -20°C or -80°C for long-term storage. When

stored at -80°C, the stock solution is stable for up to 6 months; at -20°C, it is stable for up to

1 month.

Workflow for CMF019 Stock Solution Preparation
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Caption: Workflow for preparing CMF019 stock solution.

Signaling Pathway of CMF019
CMF019 is an agonist of the Apelin Receptor (APJ), a G protein-coupled receptor (GPCR). Its

binding initiates a signaling cascade that has shown potential therapeutic effects in
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cardiovascular conditions.
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Caption: Simplified signaling pathway of CMF019.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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